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Compound of Interest

Compound Name: Einecs 308-467-5

Cat. No.: B15180195

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound identified
by Einecs number 308-467-5, commonly known as Flumazenil. The guide details its chemical
structure, physicochemical properties, mechanism of action, pharmacokinetic profile, and
relevant experimental protocols.

Chemical Identity and Structure

Flumazenil is an organic heterotricyclic compound belonging to the imidazobenzodiazepine
class.[1] It is a well-known competitive antagonist of benzodiazepines.[2][3][4][5]

Chemical Structure:

IUPAC Name: ethyl 8-fluoro-5-methyl-6-oxo0-4H-imidazo[1,5-a][2][3]benzodiazepine-3-
carboxylate[1]

CAS Number: 78755-81-4[2][6]

Molecular Formula: C1sH14FN3O3[1][2][6]

Synonyms: Flumazepil, Anexate, Romazicon, Lanexat, Ro 15-1788[1][2][6]

Physicochemical and Pharmacokinetic Properties
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Flumazenil is a white to off-white crystalline compound.[7] It is insoluble in water but slightly

soluble in acidic aqueous solutions.[7] The following tables summarize its key quantitative

properties.

Table 1: Physicochemical Properties of Flumazenil

Property Value Reference
Molecular Weight 303.29 g/mol [1112][6]
Melting Point 201-203 °C [1]
Solubility in DMSO ~16 mg/mL [8]
Solubility in Ethanol ~1 mg/mL [8]

LogP 1.9 [1]

Table 2: Pharmacokinetic Properties of Flumazenil
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Parameter Value Reference

Absorption

Onset of Action 1-2 minutes [9][10]

Peak Effect 6-10 minutes [9][10]

Distribution

Volume of Distribution (Vd) 0.9to 1.1 L/kg [9][10]

Protein Binding ~50% (primarily to albumin) [3114]

Metabolism

Site Liver (extensively metabolized)  [2][7][9]

Metanoitas Inactive .carboxylic acid A7)
metabolite

Elimination

Half-life (initial) 7-15 minutes [2]

Half-life (terminal) 40-80 minutes [2][10]

Route of Excretion

90-95% in urine, 5-10% in

feces

(210711

Mechanism of Action: GABAA Receptor Antagonism

Flumazenil's primary mechanism of action is as a competitive antagonist at the benzodiazepine
binding site on the GABAA receptor.[2][4][5] Benzodiazepines enhance the effect of the
neurotransmitter gamma-aminobutyric acid (GABA) at the GABAA receptor, resulting in a
calming or sedative effect.[5] Flumazenil binds to the same site as benzodiazepines but does
not produce the same effect; instead, it blocks the action of benzodiazepines, thereby reversing
their sedative and other central nervous system effects.[5][11]
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Caption: GABAA Receptor Signaling Pathway.
Experimental Protocols
A. Competitive Radioligand Binding Assay for GABAA Receptor

This protocol is a standard method to determine the binding affinity of a compound for the
benzodiazepine site on the GABAA receptor.

o Preparation of Synaptic Membranes: Rat cortical synaptosomes are prepared and
homogenized in a suitable buffer (e.g., Tris-HCI).

e Incubation: The membrane preparation is incubated with a radiolabeled benzodiazepine
agonist (e.g., [*H]flunitrazepam) and varying concentrations of the test compound
(Flumazenil).

o Separation: Bound and free radioligand are separated by rapid filtration through glass fiber
filters.

o Quantification: The radioactivity retained on the filters is measured by liquid scintillation
counting.

o Data Analysis: The concentration of the test compound that inhibits 50% of the specific
binding of the radioligand (ICso) is calculated.

B. Clinical Trial Protocol for Reversal of Benzodiazepine Sedation

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15180195?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

This outlines a typical double-blind, randomized, placebo-controlled trial to evaluate the efficacy
of Flumazenil.

o Patient Selection: Patients who have received benzodiazepines for conscious sedation for a
medical procedure are recruited.

» Randomization: Patients are randomly assigned to receive either intravenous Flumazenil or
a placebo.

 Blinding: Both the patient and the administering clinician are unaware of the treatment
allocation.

e Dosing: An initial dose of 0.2 mg of Flumazenil or placebo is administered intravenously over
15 seconds.[10] Subsequent doses may be given if the desired level of consciousness is not
achieved.[10]

o Assessment: The level of sedation is assessed at regular intervals using a standardized
scale (e.g., Modified Glasgow Coma Scale).[12]

o Data Analysis: The time to reversal of sedation and any adverse events are compared
between the Flumazenil and placebo groups.
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Caption: Clinical Trial Workflow for Flumazenil.

Logical Relationships: Pharmacokinetics

The pharmacokinetic profile of Flumazenil dictates its clinical use, particularly its rapid onset
and short duration of action.
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Caption: Pharmacokinetic Pathway of Flumazenil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Einecs 308-467-5:
Flumazenil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15180195#einecs-308-467-5-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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